1-(pyrazine-2-carbonyl)-N-(o-tolyl)azetidine-3-carboxamide

• IUPAC Name: N-(2-methylphenyl)-1-(pyrazine-2-carbonyl)azetidine-3-carboxamide
• InChI: InChI=1S/C16H16N4O2/c1-11-4-2-3-5-13(11)19-15(21)12-9-20(10-12)16(22)14-8-17-6-7-18-14/h2-8,12H,9-10H2,1H3,(H,19,21)
• InChI Key: FNQZLIHFLGRHAB-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC=CC=C1NC(=O)C2CN(C2)C(=O)C3=NC=CN=C3
• Molecular Formula: C16H16N4O2
• Molecular Weight: 296.32 g/mol

Description

1-(pyrazine-2-carbonyl)-N-(o-tolyl)azetidine-3-carboxamide is a chemical compound that has been studied for its potential applications in scientific research. This compound, also known as PTAC, has shown promise in various areas of research, including cancer treatment, inflammation, and neurological disorders. In

Scientific Research Applications

Synthesis and Structural Characterization

The synthesis and characterization of related pyrazine derivatives have been explored in various studies. For instance, the synthesis of 5-aminopyrazole and pyrazolo[1,5-a]pyrimidine derivatives have demonstrated the versatility of pyrazine derivatives in generating a wide array of structurally diverse molecules, which could be pivotal in the development of new chemical entities with potential applications in medicinal chemistry and material science (Hassan, Hafez, & Osman, 2014).

Biological Activities

Several studies have highlighted the biological activities of compounds structurally related to 1-(pyrazine-2-carbonyl)-N-(o-tolyl)azetidine-3-carboxamide. For example, novel pyrazinamide condensed tetrahydropyrimidines have been evaluated for their acetylcholinesterase inhibitor activity, indicating potential therapeutic applications in neurodegenerative diseases such as Alzheimer's (Elumalai et al., 2014).

Crystallography and Material Science

The crystallographic study of pyrazinecarboxamide derivatives with various carboxylic acids has revealed insights into the formation of homosynthons and heterosynthons, suggesting implications for the design of new materials with tailored properties (Adalder, Sankolli, & Dastidar, 2012).

Catalysis and Synthetic Applications

Iron-catalyzed aminolysis of β-carbonyl 1,3-dithianes has been developed to synthesize β-enaminones and pyrazoles, showcasing the utility of pyrazine derivatives in catalysis and the synthesis of biologically active molecules (Wang et al., 2011).

Antimicrobial and Antitumor Activities

The synthesis of thiazole and pyrazole derivatives based on specific moieties has demonstrated antimicrobial activities, suggesting that structurally similar compounds like 1-(pyrazine-2-carbonyl)-N-(o-tolyl)azetidine-3-carboxamide could potentially possess antimicrobial or antitumor properties, offering avenues for further research into their applications in combating infectious diseases and cancer (Gouda, Berghot, Abd El-Ghani, & Khalil, 2010).

Mechanism of Action

Target of Action

The primary target of F6125-3797 is the Menin-KMT2A (MLL1) protein-protein interaction . This interaction is crucial in sustaining leukemic cells with KMT2A and NPM1 alterations .

Mode of Action

F6125-3797 is a potent and selective inhibitor of the interaction between the scaffolding protein Menin and the methyltransferase KMT2A . By inhibiting this interaction, F6125-3797 disrupts the function of these proteins, which are essential for the survival of leukemic cells with KMT2A and NPM1 alterations .

Biochemical Pathways

The inhibition of the Menin-KMT2A interaction affects the biochemical pathways that sustain leukemic cells with KMT2A and NPM1 alterations .

Pharmacokinetics

The ADME properties of F6125-3797 are currently under investigation . Preliminary data from a first-in-human Phase 1 study suggest that F6125-3797 has an acceptable safety profile .

Result of Action

The molecular and cellular effects of F6125-3797’s action include the disruption of the Menin-KMT2A interaction and the subsequent death of leukemic cells with KMT2A and NPM1 alterations . These effects have been observed in preclinical studies using KMT2A-rearranged or NPM1-mutated leukemic cell lines and primary leukemia patient samples .

Action Environment

The influence of environmental factors on the action, efficacy, and stability of F6125-3797 is currently unknown and likely the subject of ongoing research . It is known that the compound is administered orally on a 28-day cycle .